Cas no 112797-76-9 (methyl 2-hydroxy-3-propylbenzoate)

• Product Name: methyl 2-hydroxy-3-propylbenzoate
• CAS No: 112797-76-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2609536
• PubChem ID: 13489351
• Update Time: 2025-04-21

methyl 2-hydroxy-3-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-propylbenzoate
• DTXCID30492838
• 112797-76-9
• SCHEMBL6274458
• DTXSID60542052

• Inchi： 1S/C11H14O3/c1-3-5-8-6-4-7-9(10(8)12)11(13)14-2/h4,6-7,12H,3,5H2,1-2H3
• InChI Key： KLZFYWWPVQHTOY-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=CC=1CCC

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų